Cas no 2034569-18-9 (N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 2034569-18-9
• MF: C₁₇H₁₃N₃O₃S₂
• MW: 371.43342089653
• CID: 5336368
• Update Time: 2025-05-26

N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide
• N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C17H13N3O3S2/c21-14(16-4-3-15(23-16)11-5-6-24-9-11)8-18-17(22)10-1-2-12-13(7-10)20-25-19-12/h1-7,9,14,21H,8H2,(H,18,22)
• InChI Key： SHCQNNKDTWQGSY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=C(C(CNC(C2C=CC3C(C=2)=NSN=3)=O)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 484
• XLogP3: 2.4
• Topological Polar Surface Area: 145

Additional information on N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide

N-{2-Hydroxy-2-[5-(Thiophen-3-Yl)Furan-2-Yl]Ethyl}-2,1,3-Benzothiadiazole-5-Carboxamide: A Comprehensive Overview

The compound N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide, identified by the CAS number 2034569-18-9, represents a significant advancement in the field of organic chemistry. This molecule is a derivative of benzothiadiazole, a heterocyclic compound known for its versatile applications in materials science and pharmaceuticals. The structure of this compound incorporates a thiophene ring fused with a furan moiety, which introduces unique electronic and steric properties.

Recent studies have highlighted the potential of this compound in the development of advanced materials. Its benzothiadiazole core is known to exhibit strong electron-withdrawing properties, making it an ideal candidate for applications in organic electronics. Researchers have explored its use in the creation of high-performance organic semiconductors, where its ability to facilitate efficient charge transport has been demonstrated through cutting-edge techniques such as photovoltaic device testing and field-effect transistor characterization.

The integration of the thiophene-furan unit into the molecule introduces additional functionality. Thiophene rings are well-known for their role in enhancing conjugation and stability in organic compounds. This feature has been leveraged in recent studies to improve the thermal stability and mechanical robustness of materials derived from this compound. For instance, investigations into polymer blends incorporating this compound have shown enhanced durability under harsh environmental conditions.

In the pharmaceutical sector, this compound has garnered attention due to its potential as a drug delivery agent. The hydroxyl group present in its structure facilitates interactions with biological systems, making it a promising candidate for targeted drug delivery systems. Recent research has focused on its ability to act as a carrier for hydrophobic drugs, with studies demonstrating improved bioavailability and reduced systemic toxicity.

The synthesis of N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiadiazole core through cyclization reactions and subsequent functionalization with the thiophene-furan unit via Suzuki-Miyaura coupling. The optimization of reaction conditions has been a focus of recent studies, with researchers achieving higher yields and purities through the use of palladium catalysts.

From an environmental standpoint, this compound has shown promise in green chemistry applications. Its synthesis can be performed under mild conditions using renewable feedstocks, aligning with global efforts to reduce environmental impact in chemical manufacturing. Additionally, its biodegradability has been assessed in preliminary studies, with results indicating that it can be metabolized by common soil microorganisms under aerobic conditions.

In conclusion, N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide stands at the forefront of chemical innovation. Its unique structure and functional groups make it a valuable asset across multiple disciplines, from materials science to pharmacology. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing modern technology and medicine.